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Compound of Interest

Compound Name: Methyl propiolate

Cat. No.: B050738

Physical Properties of Methyl Propiolate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of methyl
propiolate, specifically its boiling point and density. The information is compiled from various
chemical data sources and is intended to serve as a valuable resource for laboratory and
development work.

Core Physical Properties

Methyl propiolate (HC=CCO2CHs) is the methyl ester of propiolic acid. It is a colorless liquid
utilized as a reagent and building block in the synthesis of various organic compounds.[1] An
accurate understanding of its physical properties is essential for its proper handling, use in
reactions, and for the purification of its products.

Data Summary

The boiling point and density of methyl propiolate have been reported across several
chemical literature and supplier databases. While there is general agreement, minor variations
in the reported values exist, which can be attributed to differences in measurement techniques
and sample purity. The following table summarizes the available quantitative data.
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Physical Property Value Conditions Source(s)
Boiling Point 103-105 °C at 1 atm [1112]1[3]
98-101 °C at1 atm

104.05 °C at 1 atm

Density 0.945 g/mL at 25 °C [1112][3]
0.94 g/mL Not Specified

1.016 g/mL Not Specified

0.95 g/cm?3 Not Specified

Experimental Protocols

While specific, detailed experimental protocols for the determination of methyl propiolate's
boiling point and density from primary research literature are not readily available in general
databases, standard methodologies for these measurements are well-established in organic
chemistry. The following represents a plausible and widely accepted experimental approach for
determining these properties.

Determination of Boiling Point by the Thiele Tube
Method

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of liquid.

Apparatus and Materials:

Thiele tube

High-boiling point mineral oll

Thermometer (calibrated)

Capillary tubes (sealed at one end)
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Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (e.g., Bunsen burner or hot plate)

Sample of methyl propiolate

Procedure:

A small amount of methyl propiolate (approximately 0.5 mL) is placed into the small test
tube.

e Acapillary tube, sealed at one end, is inverted and placed (open end down) into the liquid in
the test tube.

e The test tube is securely attached to the thermometer. The bottom of the test tube should be
level with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level above the side arm.

o The thermometer and test tube assembly is immersed in the oil in the Thiele tube. The oil
level should be such that the methyl propiolate sample is completely submerged.

e The side arm of the Thiele tube is gently heated. This design promotes convection currents,
ensuring uniform heating of the oil bath.

o As the temperature rises, the air trapped in the capillary tube will expand and slowly bubble
out.

» When the boiling point of the methyl propiolate is reached, a continuous and rapid stream
of bubbles will emerge from the capillary tube.

e The heating is then discontinued. As the apparatus cools, the bubbling will slow down and
eventually stop.

e The boiling point is recorded as the temperature at which the liquid is drawn back into the
capillary tube. This occurs when the vapor pressure of the substance equals the atmospheric
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pressure.

Determination of Density using a Pychometer

A pycnometer is a flask with a specific, accurately known volume, used for measuring the
density of a liquid.

Apparatus and Materials:

Pycnometer (e.g., 10 mL or 25 mL)

e Analytical balance (accurate to £0.0001 g)

e Thermometer

o Constant temperature water bath

o Sample of methyl propiolate

o Distilled water

o Acetone (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned with distilled water and then acetone, and dried
completely.

e The mass of the empty, dry pycnometer is accurately measured on the analytical balance
(ma).

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
set to a specific temperature (e.g., 25 °C) until thermal equilibrium is reached.

e The volume of the pycnometer is calibrated by ensuring the water level is precisely at the
mark. Any excess water is removed.

e The mass of the pycnometer filled with water is measured (m-2).
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e The pycnometer is emptied and thoroughly dried.

e The pycnometer is then filled with methyl propiolate and allowed to reach thermal
equilibrium in the constant temperature water bath at the same temperature.

e The mass of the pycnometer filled with methyl propiolate is measured (ms).
o The density of the methyl propiolate is calculated using the following formula:

o Density of methyl propiolate = [(ms - m1) / (mz - m1)] x Density of water at the
measurement temperature.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
boiling point of methyl propiolate using the Thiele tube method.

Sample Preparation Apparatus Setup Measurement

Place Methyl Propiolate Insert Inverted Attach Test Tube Immerse in Gently Heat Observe Continuous Remove Heat and Record Temperature at
in Test Tube Capillary Tube to Thermometer Thiele Tube Oil Bath Side Arm Stream of Bubbles Allow to Cool Liquid Re-entry

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. AR fig 99% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Physical properties of methyl propiolate boiling point
density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050738#physical-properties-of-methyl-propiolate-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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